Cas no 2059966-06-0 (5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole)

5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(2-cyclohexen-1-yl)-3-(1-methylethyl)-
- 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole
-
- MDL: MFCD30499166
- Inchi: 1S/C12H17NO/c1-9(2)11-8-12(14-13-11)10-6-4-3-5-7-10/h4,6,8-10H,3,5,7H2,1-2H3
- InChI Key: HOIVFYVNWBUGSZ-UHFFFAOYSA-N
- SMILES: O1C(C2CCCC=C2)=CC(C(C)C)=N1
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-337586-5.0g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 5.0g |
$3770.0 | 2023-02-23 | ||
Enamine | EN300-337586-2.5g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 2.5g |
$2548.0 | 2023-09-03 | ||
Enamine | EN300-337586-5g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 5g |
$3770.0 | 2023-09-03 | ||
Enamine | EN300-337586-1g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 1g |
$1299.0 | 2023-09-03 | ||
Enamine | EN300-337586-10g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 10g |
$5590.0 | 2023-09-03 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01046741-1g |
5-(Cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 95% | 1g |
¥6461.0 | 2023-03-11 | |
Enamine | EN300-337586-0.05g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 0.05g |
$1091.0 | 2023-09-03 | ||
Enamine | EN300-337586-0.1g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 0.1g |
$1144.0 | 2023-09-03 | ||
Enamine | EN300-337586-0.5g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 0.5g |
$1247.0 | 2023-09-03 | ||
Enamine | EN300-337586-1.0g |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole |
2059966-06-0 | 1g |
$0.0 | 2023-06-07 |
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole Related Literature
-
Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
-
Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
-
Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
Additional information on 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole
Introduction to 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole (CAS No. 2059966-06-0)
5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole, with the CAS number 2059966-06-0, is a unique compound that has garnered significant attention in the field of organic chemistry and medicinal research. This compound is characterized by its distinctive structure, which includes a cyclohexene ring and an isopropyl-substituted oxazole moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in pharmaceutical and chemical research.
The synthesis of 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole typically involves multi-step reactions, including the formation of the oxazole ring and the subsequent substitution with the cyclohexene and isopropyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 detailed a novel one-pot synthesis method that significantly reduced reaction time and improved yield, making the compound more accessible for further research.
In terms of its physical and chemical properties, 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole exhibits high thermal stability and solubility in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions and formulations. Additionally, its molecular structure suggests potential biological activity, particularly in interactions with enzymes and receptors.
The biological activity of 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole has been a focus of recent studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it showed promising results in inhibiting cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding opens up potential avenues for developing new therapeutic agents for conditions such as arthritis and other inflammatory diseases.
Beyond its potential as an anti-inflammatory agent, 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole has also been investigated for its antimicrobial properties. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound displays significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that the compound could be a valuable lead for developing new antibiotics to combat drug-resistant bacteria.
In addition to its direct biological effects, 5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole has also been explored as a building block for more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it an attractive starting material for synthetic chemists. For example, researchers at the Max Planck Institute have used this compound as a scaffold to develop novel compounds with enhanced pharmacological properties.
The safety profile of 5-(cyclohex-2-en-1-yl)-3-(propan-2-y l)-1,2-o xazol e is another important aspect to consider. Preliminary toxicological studies have shown that it has low toxicity at therapeutic concentrations. However, further long-term studies are necessary to fully understand its safety profile and potential side effects. These studies are crucial for advancing the compound from preclinical to clinical stages.
In conclusion, 5-(cyclohex - 2 -en - 1 - yl) - 3 -(propan - 2 - yl) - 1 , 2 - oxazol e (CAS No . 2059966 - 06 - 0) is a promising compound with a wide range of potential applications in both chemical and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential uses, highlighting its significance in the scientific community.
2059966-06-0 (5-(cyclohex-2-en-1-yl)-3-(propan-2-yl)-1,2-oxazole) Related Products
- 2279938-29-1(Alkyne-SS-COOH)
- 941930-55-8(2-(2-chloro-6-fluorophenyl)methyl-6-(3-nitrophenyl)-2,3-dihydropyridazin-3-one)
- 701255-41-6(4-(3-phenyladamantane-1-carbonyl)morpholine)
- 2005806-71-1(tert-butyl N-[3-(1-methyl-1H-pyrazol-5-yl)-3-oxopropyl]carbamate)
- 1315055-16-3((2R)-4-(3-fluorophenyl)butan-2-amine)
- 1331592-89-2((2E)-N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(furan-2-yl)prop-2-enamide)
- 93951-82-7(2,4,5-Trichlorophenol-d2)
- 61389-26-2(Lignoceric Acid-d4)
- 69810-77-1(1-(3-methylphenyl)ethane-1,2-diamine)
- 1806703-97-8(Ethyl 4-mercapto-3-(3-oxopropyl)benzoate)




